Cas no 1898019-19-6 ((1H-indol-4-yl)methanesulfonyl chloride)

• Product Name: (1H-indol-4-yl)methanesulfonyl chloride
• CAS No: 1898019-19-6
• MF: C₉H₈ClNO₂S
• MW: 229.683320045471
• CID: 6258098
• PubChem ID: 117331555
• Update Time: 2025-10-31

(1H-indol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1H-indol-4-yl)methanesulfonyl chloride
• EN300-1989560
• 1898019-19-6

• Inchi： 1S/C9H8ClNO2S/c10-14(12,13)6-7-2-1-3-9-8(7)4-5-11-9/h1-5,11H,6H2
• InChI Key： VGXCTBNWKFHUBH-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC=CC2=C1C=CN2)(=O)=O

Computed Properties

• Exact Mass: 228.9964274g/mol
• Monoisotopic Mass: 228.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.3Ų

Additional information on (1H-indol-4-yl)methanesulfonyl chloride

Introduction to (1H-indol-4-yl)methanesulfonyl chloride (CAS No. 1898019-19-6)

(1H-indol-4-yl)methanesulfonyl chloride, with the CAS number 1898019-19-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its indole core structure and sulfonyl chloride functional group, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique chemical properties make it particularly valuable in the development of novel therapeutic agents and in the exploration of drug mechanisms.

The indole moiety, a prominent feature of this compound, is well-documented for its role in numerous pharmacological applications. Indole derivatives are widely recognized for their potential in modulating biological pathways, particularly those involving neurotransmitter systems, inflammatory responses, and metabolic processes. The presence of the sulfonyl chloride group further enhances the reactivity of the molecule, allowing for facile functionalization through nucleophilic substitution reactions. This attribute is particularly useful in medicinal chemistry, where the ability to introduce diverse substituents is crucial for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

In recent years, there has been a surge in research focused on harnessing the therapeutic potential of indole derivatives. For instance, studies have highlighted the anti-inflammatory and antioxidant properties of certain indole-based compounds, which have implications for treating chronic diseases such as arthritis and neurodegenerative disorders. The sulfonyl chloride functionality in (1H-indol-4-yl)methanesulfonyl chloride provides a strategic handle for further derivatization, enabling researchers to fine-tune these bioactivities. This has led to the exploration of novel sulfonamide-based drugs that exhibit enhanced efficacy and reduced toxicity compared to their predecessors.

One of the most compelling aspects of (1H-indol-4-yl)methanesulfonyl chloride is its utility in the synthesis of heterocyclic compounds. Heterocycles are fundamental scaffolds in medicinal chemistry due to their prevalence in natural products and their ability to interact with biological targets in complex ways. The indole ring, being a classic example of a heterocycle, is known for its ability to form stable complexes with proteins and enzymes. By incorporating a sulfonyl chloride group at the 4-position of the indole ring, researchers can create derivatives that exhibit improved binding affinities and selectivity.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce various substituents at different positions of the indole ring. These reactions not only provide access to a wide range of derivatives but also allow for precise control over stereochemistry, which is critical for achieving optimal pharmacological activity. Additionally, modern computational techniques have been utilized to predict and optimize the structures of these derivatives, accelerating the drug discovery process.

The pharmaceutical industry has also shown interest in (1H-indol-4-yl)methanesulfonyl chloride due to its potential as a building block for antiviral and anticancer agents. Indole derivatives have been implicated in inhibiting viral replication by interfering with essential enzymatic pathways. Similarly, sulfonamide-containing compounds have demonstrated promise in targeting cancer cells through mechanisms such as inhibition of kinase activity and induction of apoptosis. The versatility of (1H-indol-4-yl)methanesulfonyl chloride makes it an attractive candidate for developing next-generation therapeutics against these challenging diseases.

In conclusion, (1H-indol-4-yl)methanesulfonyl chloride (CAS No. 1898019-19-6) represents a significant advancement in synthetic chemistry with broad implications for drug development. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to design novel biologically active molecules. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is expected to grow even further.